Cas no 88499-83-6 (4(1H)-Pyrimidinone, 6-methyl-2-(4-pentynyl)-5-(phenylmethyl)-)

• Product Name: 4(1H)-Pyrimidinone, 6-methyl-2-(4-pentynyl)-5-(phenylmethyl)-
• CAS No: 88499-83-6
• MF: C₁₇H₁₈N₂O
• MW: 266.337624073029
• CID: 630499
• PubChem ID: 135746818
• Update Time: 2025-04-19

4(1H)-Pyrimidinone, 6-methyl-2-(4-pentynyl)-5-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 6-methyl-2-(4-pentynyl)-5-(phenylmethyl)-
• 5-benzyl-6-methyl-2-pent-4-ynyl-1H-pyrimidin-4-one
• 88499-83-6
• DTXSID90527655
• 5-Benzyl-6-methyl-2-(pent-4-yn-1-yl)pyrimidin-4(1H)-one

• Inchi： 1S/C17H18N2O/c1-3-4-6-11-16-18-13(2)15(17(20)19-16)12-14-9-7-5-8-10-14/h1,5,7-10H,4,6,11-12H2,2H3,(H,18,19,20)
• InChI Key： ACWXMGJQBZGXCV-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)N=C(CCCC#C)N1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 266.141913202g/mol
• Monoisotopic Mass: 266.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.5Ų